3-Ethyl-N-[[(2S)-pyrrolidin-2-yl]methyl]aniline;dihydrochloride
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Description
3-Ethyl-N-[[(2S)-pyrrolidin-2-yl]methyl]aniline;dihydrochloride is a useful research compound. Its molecular formula is C13H22Cl2N2 and its molecular weight is 277.23. The purity is usually 95%.
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Scientific Research Applications
Structural Characteristics and Properties
Molecular Structure Analysis : The molecular structure of compounds related to 3-Ethyl-N-[[(2S)-pyrrolidin-2-yl]methyl]aniline;dihydrochloride, such as isomeric chloro-N-[1-(1H-pyrrol-2-yl)ethylidene]anilines, has been studied for their unique structural characteristics. These compounds exhibit planar backbones with specific dihedral angles formed by pyrrole and benzene rings, indicating potential for complex molecular interactions and applications (Su et al., 2013).
Crystal Structure Investigations : Research into similar compounds, like ethyl 3-(4-chlorophenyl)-3,4-dihydro-6-methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate, has led to insights into their crystal structures. This is crucial for understanding the physical properties and potential applications of these substances in various scientific fields (Hu Yang, 2009).
Synthetic Methodologies and Applications
Microwave-assisted Synthesis : The compound's relatives, such as 1-aryl-4-dimethylaminomethylene pyrrolidine-2,3,5-triones, have been synthesized using microwave-assisted methods. This approach offers an efficient alternative to conventional thermal heating, highlighting potential for rapid synthesis in pharmaceutical and chemical research (Vargas et al., 2012).
Synthesis of Derivatives : Research on the synthesis of various derivatives from similar structures, like 3H-Pyrrolo[2,3-c]quinoline derivatives, showcases the versatility of these compounds in creating a range of potentially useful chemicals for various scientific applications (Molina et al., 1993).
Potential for Further Research
- Exploration in Catalysis and Organic Reactions : The synthesis and study of compounds like half sandwich complexes of Ru(II) with seleno and thio derivatives of pyrrolidine demonstrate the potential of these substances in catalysis and organic reactions. This area could be an avenue for future exploration of this compound and its derivatives (Singh et al., 2009).
Properties
IUPAC Name |
3-ethyl-N-[[(2S)-pyrrolidin-2-yl]methyl]aniline;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2.2ClH/c1-2-11-5-3-6-12(9-11)15-10-13-7-4-8-14-13;;/h3,5-6,9,13-15H,2,4,7-8,10H2,1H3;2*1H/t13-;;/m0../s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TULAQCCDUZVAKW-GXKRWWSZSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NCC2CCCN2.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC(=CC=C1)NC[C@@H]2CCCN2.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22Cl2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.